Cas no 1355089-04-1 ((2-ethyl-6-fluorophenyl)methanol)

• Product Name: (2-ethyl-6-fluorophenyl)methanol
• CAS No: 1355089-04-1
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD23163101
• CID: 4592825
• PubChem ID: 66653177
• Update Time: 2025-11-02

(2-ethyl-6-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-ethyl-6-fluorophenyl)methanol
• Benzenemethanol, 2-ethyl-6-fluoro-

• MDL： MFCD23163101
• Inchi： 1S/C9H11FO/c1-2-7-4-3-5-9(10)8(7)6-11/h3-5,11H,2,6H2,1H3
• InChI Key： OVNADUBHFTZOJZ-UHFFFAOYSA-N
• SMILES： C1(CO)=C(F)C=CC=C1CC

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (2-ethyl-6-fluorophenyl)methanol

Comprehensive Overview of (2-Ethyl-6-fluorophenyl)methanol (CAS No. 1355089-04-1): Properties, Applications, and Industry Insights

(2-Ethyl-6-fluorophenyl)methanol (CAS No. 1355089-04-1) is a fluorinated aromatic alcohol with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its 2-ethyl-6-fluoro substitution pattern, serves as a versatile intermediate in organic synthesis. Its molecular structure combines a phenylmethanol backbone with strategic substitutions, enhancing its utility in cross-coupling reactions and chiral synthesis. The presence of the fluorine atom and ethyl group contributes to its unique electronic and steric properties, making it valuable for designing bioactive molecules.

In recent years, the demand for fluorinated building blocks like (2-ethyl-6-fluorophenyl)methanol has surged due to their role in drug discovery. Fluorination is a key strategy to improve metabolic stability and bioavailability, aligning with trends in precision medicine and targeted therapies. Researchers frequently search for "fluorophenyl derivatives in drug design" or "CAS 1355089-04-1 applications," reflecting its growing importance. The compound’s lipophilicity and hydrogen-bonding capacity further enable its use in optimizing pharmacokinetic profiles of lead compounds.

From a synthetic perspective, (2-ethyl-6-fluorophenyl)methanol is often employed in Pd-catalyzed reactions and asymmetric reductions. Its benzyl alcohol moiety allows for straightforward derivatization into esters, ethers, or halides, addressing queries like "how to modify fluorinated alcohols." Industry professionals also explore its potential in crop protection chemicals, where fluorinated analogs enhance pesticidal activity. Environmental considerations, such as "green synthesis of fluorinated compounds," further drive innovation around this molecule.

Analytical characterization of CAS 1355089-04-1 typically involves GC-MS, NMR, and HPLC to ensure purity, a topic often searched alongside "quality control for aromatic alcohols." Regulatory compliance, particularly in REACH and FDA submissions, underscores the need for rigorous documentation—another frequent concern among users. The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis are additional advantages highlighted in technical forums.

Looking ahead, (2-ethyl-6-fluorophenyl)methanol is poised to play a pivotal role in next-generation therapeutics and sustainable agrochemicals. Its alignment with trends like "AI-driven molecular design" and "high-throughput screening" ensures continued relevance. For suppliers and researchers, understanding its structure-activity relationships (SAR) and scalable production methods remains critical to meeting market demands.